Cas no 59550-04-8 (2-Tetradecanol, 1-nitro-)

2-Tetradecanol, 1-nitro- structure
2-Tetradecanol, 1-nitro- structure
Product Name:2-Tetradecanol, 1-nitro-
CAS No:59550-04-8
MF:C14H29NO3
MW:259.384964704514
CID:338307
PubChem ID:21398670
Update Time:2025-04-19

2-Tetradecanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Tetradecanol, 1-nitro-
    • 1-nitrotetradecan-2-ol
    • SCHEMBL11692164
    • 59550-04-8
    • DTXSID30613081
    • Inchi: 1S/C14H29NO3/c1-2-3-4-5-6-7-8-9-10-11-12-14(16)13-15(17)18/h14,16H,2-13H2,1H3
    • InChI Key: ZZLLZPMIXXORKL-UHFFFAOYSA-N
    • SMILES: OC(C[N+](=O)[O-])CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 259.21487
  • Monoisotopic Mass: 259.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37
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